Cas no 36790-43-9 (Frutescin -)

• Product Name: Frutescin -
• CAS No: 36790-43-9
• Molecular Formula: C₁₅H₁₈O₃
• Molecular Weight: 246.302
• CID: 2006096
• PubChem ID: 101650349

Frutescin - Properties

Names and Identifiers

• Frutescin+
• (3aR,5E,9E,11aS)-2,3,3aα,4,7,8,11,11aβ-Octahydro-2-oxo-6-methyl-3-methylenecyclodeca[b]furan-10-carbaldehyde
• XF170494
• 36790-43-9
• Frutescin - Chrysanthemum segetum (corn marigold)
• (3aR,5Z,9E,11aS)-6-methyl-3-methylidene-2-oxo-3a,4,7,8,11,11a-hexahydrocyclodeca[b]furan-10-carbaldehyde
• Frutescin-Chrysanthemum segetum (corn marigold)

• InChIKey： OXOKNXVZMNZEGP-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H18O3/c1-10-4-3-5-12(9-16)8-14-13(7-6-10)11(2)15(17)18-14/h5-6,9,13-14H,2-4,7-8H2,1H3
• SMILES： C\C1=C\CC2C(C\C(C=O)=C/CC1)OC(=O)C2=C |c:9,t:1|

Computed Properties

• Exact Mass: 246.126
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 246.126
• Heavy Atom Count: 18
• Complexity: 443
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.09
• Topological Polar Surface Area: 43.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacranolides and derivatives